Methyl {4-[({4-[hydroxy(diphenyl)methyl]piperidin-1-yl}carbonothioyl)amino]phenyl}acetate
Methyl {4-[({4-[hydroxy(diphenyl)methyl]piperidin-1-yl}carbonothioyl)amino]phenyl}acetate
Brand Name:
Vulcanchem
CAS No.:
516458-82-5
VCID:
VC0432055
InChI:
InChI=1S/C28H30N2O3S/c1-33-26(31)20-21-12-14-25(15-13-21)29-27(34)30-18-16-24(17-19-30)28(32,22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15,24,32H,16-20H2,1H3,(H,29,34)
SMILES:
COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
Molecular Formula:
C28H30N2O3S
Molecular Weight:
474.6g/mol
Methyl {4-[({4-[hydroxy(diphenyl)methyl]piperidin-1-yl}carbonothioyl)amino]phenyl}acetate
CAS No.: 516458-82-5
Main Products
VCID: VC0432055
Molecular Formula: C28H30N2O3S
Molecular Weight: 474.6g/mol
![Methyl {4-[({4-[hydroxy(diphenyl)methyl]piperidin-1-yl}carbonothioyl)amino]phenyl}acetate - 516458-82-5](/images/no_structure.jpg)
| CAS No. | 516458-82-5 |
|---|---|
| Product Name | Methyl {4-[({4-[hydroxy(diphenyl)methyl]piperidin-1-yl}carbonothioyl)amino]phenyl}acetate |
| Molecular Formula | C28H30N2O3S |
| Molecular Weight | 474.6g/mol |
| IUPAC Name | methyl 2-[4-[[4-[hydroxy(diphenyl)methyl]piperidine-1-carbothioyl]amino]phenyl]acetate |
| Standard InChI | InChI=1S/C28H30N2O3S/c1-33-26(31)20-21-12-14-25(15-13-21)29-27(34)30-18-16-24(17-19-30)28(32,22-8-4-2-5-9-22)23-10-6-3-7-11-23/h2-15,24,32H,16-20H2,1H3,(H,29,34) |
| Standard InChIKey | RVXMRLUBHMSKOU-UHFFFAOYSA-N |
| SMILES | COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
| Canonical SMILES | COC(=O)CC1=CC=C(C=C1)NC(=S)N2CCC(CC2)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
| PubChem Compound | 2946797 |
| Last Modified | Nov 11 2021 |
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